Cas no 1246303-12-7 (18:1 BMP (S,S))

• Product Name: 18:1 BMP (S,S)
• CAS No: 1246303-12-7
• MF: C₄₂H₈₂NO₁₀P
• MW: 792.07
• CID: 4726827
• PubChem ID: 131871050
• Update Time: 2025-10-16

18:1 BMP (S,S) Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid (9Z)-, 1,1'-[phosphinicobis[oxy[(2S)-2-hydroxy-3,1-propanediyl]]] ester, ammonium salt (1:1)
• CID 131871050
• lysobisphosphatidic acid; LBPA
• sn-(3-oleoyl-2-hydroxy)-glycerol-1-phospho-sn-1'-(3'-oleoyl-2'-hydroxy)-glycerol (aMMoniuM salt)
• 18:1 BMP (S
• S)
• 18:1 BMP (S,S)
• 1246303-12-7
• 9-Octadecenoicacid(9Z)-,1,1'-[phosphinicobis[oxy[(2S)-2-hydroxy-3,1-propanediyl]]]ester,ammoniumsalt(1:1)

• Inchi： 1S/C42H79O10P.H3N/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-41(45)49-35-39(43)37-51-53(47,48)52-38-40(44)36-50-42(46)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;/h17-20,39-40,43-44H,3-16,21-38H2,1-2H3,(H,47,48);1H3/b19-17-,20-18-;/t39-,40-;/m0./s1
• InChI Key： YRFISMFFADMBIY-BXURRMQSSA-N
• SMILES： P(=O)(O)(OC[C@H](COC(CCCCCCC/C=C\CCCCCCCC)=O)O)OC[C@H](COC(CCCCCCC/C=C\CCCCCCCC)=O)O.N

Computed Properties

• Exact Mass: 791.56763481g/mol
• Monoisotopic Mass: 791.56763481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 54
• Rotatable Bond Count: 42
• Complexity: 871
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 150

Experimental Properties

• Color/Form: 10 mg/mL (857135C-10mg)
  5 mg/mL (857135C-5mg)

18:1 BMP (S,S) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on 18:1 BMP (S,S)

Introduction to 18:1 BMP (S,S) (CAS No. 1246303-12-7)

18:1 BMP (S,S), also known as 18:1 Bis(monoacylglycero)phosphate, is a specialized lipid molecule that has garnered significant attention in the field of lipidomics and biochemistry. This compound, identified by the CAS number 1246303-12-7, plays a crucial role in various biological processes and has been the subject of extensive research due to its unique properties and potential applications in pharmaceutical and biotechnological industries.

The chemical structure of 18:1 BMP (S,S) is characterized by a glycerol backbone with two monoacylglycerol moieties attached to the phosphate group. The specific configuration of the acyl chains, particularly the presence of a single unsaturated bond (denoted by 18:1), imparts distinct physicochemical properties to this molecule. These properties make 18:1 BMP (S,S) an interesting target for both fundamental research and applied studies.

In recent years, advances in mass spectrometry and other analytical techniques have enabled a deeper understanding of the role of 18:1 BMP (S,S) in cellular membranes. Studies have shown that this lipid is involved in membrane fluidity, vesicle formation, and signal transduction pathways. For instance, research published in the Journal of Lipid Research has highlighted the importance of 18:1 BMP (S,S) in modulating membrane curvature and facilitating the formation of lipid rafts, which are essential for various cellular functions.

The potential therapeutic applications of 18:1 BMP (S,S) are also being explored. In the context of drug delivery systems, this lipid has shown promise as a component of liposomes and other nanocarriers. Its ability to enhance membrane permeability and stability makes it a valuable candidate for improving the efficacy and safety of drug formulations. Additionally, preliminary studies suggest that 18:1 BMP (S,S) may have anti-inflammatory properties, which could be leveraged in the development of new treatments for inflammatory diseases.

In the realm of cancer research, 18:1 BMP (S,S) has been investigated for its potential to modulate tumor microenvironments. A study published in Cancer Research demonstrated that this lipid can influence the behavior of cancer cells by altering their membrane composition and affecting signaling pathways involved in cell proliferation and apoptosis. These findings open up new avenues for developing targeted therapies that leverage the unique properties of 18:1 BMP (S,S).

Beyond its biological significance, 18:1 BMP (S,S) is also relevant in industrial applications. In the food industry, this lipid can be used as an emulsifier or stabilizer due to its amphiphilic nature. Its ability to form stable emulsions makes it a valuable additive in food products such as salad dressings and sauces. Furthermore, the biocompatibility and biodegradability of 18:1 BMP (S,S) make it an attractive option for green chemistry initiatives aimed at reducing environmental impact.

In conclusion, 18:1 BMP (S,S)1246303-12-718:1 BMP (S,S)